![molecular formula C14H17ClN2O2 B2370411 N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide CAS No. 534559-68-7](/img/structure/B2370411.png)
N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide, also known as 4C-TMP, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in the late 1990s and has since gained attention for its potential applications in scientific research.
Scientific Research Applications
Triazole Derivatives and Anticonvulsive Activity
A study discusses the properties of triazole derivatives, including N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide. These compounds have shown valuable pharmacological properties, particularly anti-convulsive activity, and are useful in treating epilepsy and conditions of tension and agitation (Shelton, 1981).
Antitumor Activity
Research on acridine derivatives, structurally similar to N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide, demonstrates significant antitumor activities. These derivatives, particularly the ones substituted at certain positions, have shown high levels of in vitro and in vivo antileukemic activity, indicating their potential in cancer treatment (Rewcastle et al., 1986).
Inhibition of Gene Expression
N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide and its derivatives have been explored as inhibitors of NF-kappaB and AP-1 gene expression. These compounds, after structure-activity relationship studies, have shown potential in improving oral bioavailability and efficacy in inhibiting transcription mediated by NF-kappaB and AP-1 transcription factors (Palanki et al., 2000).
DNA Binding and Cytotoxicity
The synthesis and properties of DNA-threading bis(9-aminoacridine-4-carboxamides), which include N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide, show that these compounds have the ability to bind DNA and exhibit cytotoxicity towards human leukemic cells. This property is crucial for their potential use in cancer therapy (He et al., 2008).
CGRP Receptor Inhibition
Research on a derivative of N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide, specifically designed as a CGRP receptor antagonist, has been conducted. The study involved the development of a stereoselective and economical synthesis of this compound, highlighting its importance in targeting the calcitonin gene-related peptide (CGRP) receptor, which has implications in various physiological processes (Cann et al., 2012).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 4-chlorobenzoic acid, have been found to interact with enzymes like 4-chlorobenzoyl coa ligase . This enzyme plays a crucial role in the metabolism of certain compounds, particularly in the degradation of aromatic compounds.
Mode of Action
This is a common mechanism in the metabolism of aromatic compounds .
Biochemical Pathways
This process typically involves the conversion of the aromatic compound into a more easily metabolizable form, which can then be further broken down by the cell .
Pharmacokinetics
The solubility of the compound in dmso and methanol suggests that it might be well-absorbed in the body .
Result of Action
Based on the known actions of similar compounds, it can be hypothesized that this compound might play a role in the metabolism of certain aromatic compounds, potentially aiding in their breakdown and removal from the body .
properties
IUPAC Name |
N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN2O2/c1-10-6-8-17(9-7-10)14(19)16-13(18)11-2-4-12(15)5-3-11/h2-5,10H,6-9H2,1H3,(H,16,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HONHCMAMWLDRGG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)NC(=O)C2=CC=C(C=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>42.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49826664 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(4-chlorobenzoyl)-4-methylpiperidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.